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Compound of Interest

Compound Name: AZD 2066

Cat. No.: B1663744

Essential Safety and Handling Guidance for
AZD2066

Disclaimer: This document provides a summary of recommended personal protective
equipment (PPE), handling, and disposal procedures for the investigational compound
AZD2066 based on publicly available information. No official Safety Data Sheet (SDS) from the
manufacturer, AstraZeneca, was found during the literature search. Therefore, this guidance is
based on general principles for handling potent, biologically active research compounds and
information from a supplier's SDS. All laboratory personnel must conduct a thorough, site-
specific risk assessment before handling this compound and consult with their institution's
Environmental Health and Safety (EHS) department.

AZD2066 is a selective, orally active, and blood-brain barrier-permeating mGIuR5 antagonist
that has been investigated for neuropathic pain and major depressive disorder.[1] It has been
shown to activate the BDNF/trkB signaling pathway.[1] Clinical studies have indicated potential
central nervous system (CNS) related adverse effects, including dizziness and disturbance in
attention.[2][3] Given its biological activity and potential for adverse health effects, stringent
safety precautions are necessary when handling this compound.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protection is critical to minimize exposure. The
following table summarizes the recommended PPE for handling AZD2066.
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PPE Category

Recommended Equipment

Eye and Face

Safety glasses with side shields are the
minimum requirement. For procedures with a
risk of splashing or aerosol generation, chemical
splash goggles and a face shield should be

worn.

Chemical-resistant gloves (e.qg., nitrile) should

be worn at all times. Double gloving is

Hand recommended for all handling procedures,
especially when working with the neat
compound or concentrated solutions.

A fully buttoned lab coat is required. For
Body procedures with a higher risk of contamination,

disposable coveralls or a chemical-resistant

apron over the lab coat are recommended.

Respiratory

For handling small quantities of the solid
compound in a well-ventilated area, respiratory
protection may not be required. However, if
there is a potential for aerosolization or if
handling larger quantities, a NIOSH-approved
respirator (e.g., N95 or higher) should be used.
All weighing and aliquoting of the solid
compound should be performed in a certified
chemical fume hood or a powder containment
hood.

Operational Plans

Handling:

o Designated Area: All work with AZD2066 should be conducted in a designated area within

the laboratory, clearly marked with appropriate hazard signs.

« Ventilation: All procedures involving the solid form of AZD2066 or concentrated solutions

should be performed in a certified chemical fume hood to minimize inhalation exposure.
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» Weighing: Weighing of the solid compound should be done in a fume hood or a balance
enclosure with appropriate exhaust ventilation.

e Solution Preparation: When preparing solutions, add the solvent to the pre-weighed
compound slowly to avoid splashing.

» Personal Hygiene: Avoid eating, drinking, or applying cosmetics in the laboratory. Wash
hands thoroughly with soap and water after handling the compound, before leaving the
laboratory, and at any time contamination is suspected.

Storage:
o Store AZD2066 in a tightly sealed, clearly labeled container.
o Keep in a secure, well-ventilated, and dry location, away from incompatible materials.

o Follow the storage temperature recommendations provided by the supplier. A supplier of
AZD2066 recommends storing the solid at -20°C for long-term stability.[1]

Spill Management:

o Small Spills: For small spills of the solid, carefully wipe up the material with a damp cloth or
paper towel, avoiding dust generation. For small liquid spills, absorb with an inert material
(e.g., vermiculite, sand). Place all contaminated materials in a sealed container for proper
disposal. Clean the spill area with a suitable detergent and water.

o Large Spills: Evacuate the area and prevent entry. Contact your institution's EHS department
immediately. If trained and equipped, personnel can attempt to contain the spill using
appropriate absorbent materials.

Disposal Plan

The disposal of investigational compounds like AZD2066 must comply with all local, state, and
federal regulations.

o Waste Collection: All waste materials contaminated with AZD2066, including empty
containers, used PPE (gloves, disposable lab coats), and cleaning materials, should be
collected in a designated, sealed, and clearly labeled hazardous waste container.
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» Disposal Method: The primary method for the disposal of unused AZD2066 and
contaminated waste is incineration by a licensed hazardous waste disposal vendor. Do not
dispose of AZD2066 down the drain or in the regular trash.

o EHS Consultation: Contact your institution's EHS department to arrange for the pickup and
disposal of AZD2066 waste.

Quantitative Data

Due to the absence of an official manufacturer's SDS, comprehensive quantitative safety data
for AZD2066 is not publicly available. The following table summarizes the available information.

Data Point Value Source

Molecular Weight 381.82 g/mol Tocris Bioscience[4]
MedchemExpress.com, Tocris

CAS Number 934282-55-0 o
Bioscience[1][4]

Occupational Exposure Limit Not established/Not publicly

(OEL) available

LD50/LC50 Not publicly available

Purity >98% (HPLC) Tocris Bioscience[4]

Signaling Pathway and Experimental Workflow

AZD2066 is known to activate the Brain-Derived Neurotrophic Factor (BDNF)/tyrosine receptor
kinase B (trkB) signaling pathway. The following diagram illustrates this pathway.
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Caption: BDNF/trkB Signaling Pathway Activated by AZD2066.

The following diagram outlines a general workflow for handling AZD2066 in a laboratory setting
to ensure safety and proper procedure.
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Caption: General Laboratory Workflow for Handling AZD2066.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1663744?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/azd-2066.html
https://www.researchgate.net/publication/223981727_The_effects_of_a_novel_metabotropic_glutamate_receptor_5_antagonist_AZD2066_on_transient_lower_oesophageal_sphincter_relaxations_and_reflux_episodes_in_healthy_volunteers
https://pubmed.ncbi.nlm.nih.gov/22469098/
https://pubmed.ncbi.nlm.nih.gov/22469098/
https://pubmed.ncbi.nlm.nih.gov/22469098/
https://www.tocris.com/products/azd-2066_5614
https://www.benchchem.com/product/b1663744#personal-protective-equipment-for-handling-azd-2066
https://www.benchchem.com/product/b1663744#personal-protective-equipment-for-handling-azd-2066
https://www.benchchem.com/product/b1663744#personal-protective-equipment-for-handling-azd-2066
https://www.benchchem.com/product/b1663744#personal-protective-equipment-for-handling-azd-2066
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1663744?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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